2',2'-Difluoro-2'-deoxyuridine

Description

2',2'-Difluoro-2'-deoxyuridine is also known as 2',2'-dFdU, 2',2'-difluorodeoxyuridine, or Uridine, 2'-deoxy-2',2'-difluoro- . It has several other synonyms, including Gemcitabine Impurity C . The molecular formula is C9H10F2N2O5 .

2',2'-Difluoro-2'-deoxyuridine is a structural derivative of carbohydrate . It is an inactive deaminated metabolite of gemcitabine . Gemcitabine, also known as 2',2'-difluoro-2'-deoxycytidine, is a chemotherapy medication used to treat various cancers . In the body, gemcitabine is converted into its active metabolites, such as dFdCMP, dFdCDP, and dFdCTP . However, it can also be deaminated into 2',2'-difluoro-2'-deoxyuridine (dFdU), which is an inactive metabolite .

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• CAS No.: 114248-23-6
• Product Name: 2',2'-Difluoro-2'-deoxyuridine
• Molecular Formula: C9H10F2N2O5
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C9H10F2N2O5/c10-9(11)6(16)4(3-14)18-7(9)13-2-1-5(15)12-8(13)17/h1-2,4,6-7,14,16H,3H2,(H,12,15,17)/t4-,6-,7-/m1/s1
• Standard InChIKey: FIRDBEQIJQERSE-QPPQHZFASA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O)(F)F
• Appearance: White to Off-White Solid
• Synonyms: 2’,2’-Difluoro-2’-deoxyuridine; 2’-Deoxy-2’,2’-difluorouridine; 2’,2’-Difluorodeoxyuridine
• PubChem Compound: 9871558
• Last Modified: Aug 15 2023